Cas no 103038-64-8 (N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine)

• Product Name: N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine
• CAS No: 103038-64-8
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD07407750
• CID: 5230122
• Update Time: 2026-03-07

N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine

• MDL： MFCD07407750
• Inchi： 1S/C10H11Cl2N/c1-2-5-13-7-8-3-4-9(11)10(12)6-8/h2-4,6,13H,1,5,7H2
• InChI Key： PXNDPJQOMCOTNO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C(Cl)=C1)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine

Comprehensive Overview of N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine (CAS No. 103038-64-8)

N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine (CAS No. 103038-64-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its IUPAC name, belongs to the class of allylamine derivatives, which are widely studied for their versatility in synthetic chemistry and material science. The presence of the 3,4-dichlorophenyl moiety and the prop-2-en-1-amine group makes this compound particularly interesting for researchers exploring novel pharmaceutical intermediates and agrochemical precursors.

In the context of modern research, N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine is often discussed in relation to its potential role in the development of bioactive molecules. Recent studies have highlighted its utility as a building block for heterocyclic compounds, which are pivotal in drug discovery. The compound’s CAS No. 103038-64-8 is frequently searched in academic databases, reflecting the growing interest in its synthetic pathways and reactivity profiles. Researchers are particularly keen on understanding how the dichlorophenyl group influences the compound’s electronic properties and binding affinity in biological systems.

From an industrial perspective, N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine is valued for its potential applications in specialty chemicals. Its structure lends itself to modifications that can yield compounds with tailored properties for use in polymer chemistry and surface coatings. The compound’s allylamine functionality is particularly noteworthy, as it can participate in various cross-coupling reactions, making it a valuable intermediate in the synthesis of complex molecules. This has led to increased demand for high-purity CAS No. 103038-64-8 in laboratories and manufacturing facilities worldwide.

Environmental and safety considerations are also critical when discussing N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure its stability and longevity. Researchers often inquire about the degradation pathways of such compounds, especially in the context of green chemistry initiatives. The 3,4-dichlorophenyl group, for instance, has been studied for its persistence in the environment, prompting investigations into biodegradable alternatives and sustainable synthesis methods.

The compound’s relevance extends to the field of computational chemistry, where molecular modeling and density functional theory (DFT) calculations are used to predict its behavior in various chemical environments. Such studies are instrumental in optimizing reaction conditions and reducing the need for extensive experimental trials. The CAS No. 103038-64-8 is often cited in publications focusing on structure-activity relationships, as the compound’s unique geometry offers insights into the design of more efficient catalysts and ligands.

In summary, N-[(3,4-dichlorophenyl)methyl]prop-2-en-1-amine (CAS No. 103038-64-8) is a multifaceted compound with broad implications across chemical research and industrial applications. Its IUPAC name and CAS number are frequently searched by professionals seeking to leverage its properties for innovative solutions. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about advanced materials, drug development, and sustainable chemistry.